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Compound of Interest

Compound Name: MNI-D-aspartate

Cat. No.: B565837 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

disposal of MNI-D-aspartate, a caged compound designed for the photorelease of D-

aspartate.

Disclaimer: This guide is based on available safety information for similar caged compounds

and D-aspartic acid. A specific Safety Data Sheet (SDS) for MNI-D-aspartate was not publicly

available. It is highly recommended to consult with your institution's Environmental Health and

Safety (EHS) department for specific disposal protocols. MNI-D-aspartate is understood to be

MNI-caged-D-aspartate, a photosensitive derivative of D-aspartic acid.

Essential Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to adhere to standard laboratory safety

protocols. This includes wearing appropriate Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.
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Handle the compound in a well-ventilated area, avoiding the creation of dust.[1][2] Avoid

contact with skin, eyes, and clothing.[1] After handling, wash hands thoroughly.[1]

Step-by-Step Disposal Procedure
The disposal of MNI-D-aspartate should be approached with the understanding that while the

parent compound, D-aspartic acid, is generally not considered hazardous, the "caged" nature

of MNI-D-aspartate warrants careful handling to prevent unintended environmental release.

Collection of Waste:

Collect all waste MNI-D-aspartate, including any contaminated disposable labware (e.g.,

pipette tips, microfuge tubes), into a designated, sealable, and clearly labeled waste

container.

For spills, carefully sweep or vacuum the solid material into the waste container.[1] Avoid

generating dust.[1]

Container Labeling:

Label the waste container clearly with the full chemical name: "MNI-caged-D-aspartate

Waste".

Include any relevant hazard information if provided by your institution.

Storage of Waste:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.[1]

Keep the container away from sources of ignition.[1]

Final Disposal:

The primary and recommended method for the final disposal of MNI-D-aspartate is

through an approved hazardous waste disposal service.[1] Contact your institution's EHS

department to arrange for pickup.
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Do not dispose of MNI-D-aspartate down the drain or in regular trash.[2] While D-aspartic

acid itself may be permissible for sewer disposal in some jurisdictions, the properties of

the caged compound are different and require professional handling.

Quantitative Data and Chemical Properties
The following table summarizes the known properties of MNI-caged-D-aspartate.

Property Value

Molecular Weight 309.27 g/mol

Molecular Formula C₁₃H₁₅N₃O₆

Purity ≥98%

Storage Temperature -20°C

Solubility
Soluble to 5 mM in water and to 10 mM in

DMSO

CAS Number 845555-94-4

Experimental Protocols
No specific experimental protocols for the neutralization or deactivation of MNI-D-aspartate for

disposal are available. The recommended procedure is collection and disposal via a certified

waste management provider.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of MNI-D-aspartate.
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Start: MNI-D-aspartate Waste Generated

Wear Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Collect Waste in a
Designated, Labeled Container

Clean Spills by Sweeping
(Avoid Dust Generation)

If spill occurs

Store Sealed Container in a
Cool, Dry, Ventilated Area

Contact Institutional EHS for Pickup

End: Professional Waste Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of MNI-D-aspartate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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